Cas no 61810-67-1 (3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-)

• Product Name: 3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-
• CAS No: 61810-67-1
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 1629853
• Update Time: 2024-09-12

3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-

• Inchi： 1S/C16H19NO/c1-11(2)15(18)16(3,4)13-9-10-17-14-8-6-5-7-12(13)14/h5-11H,1-4H3
• InChI Key： BUBNTTUFZSFXAA-UHFFFAOYSA-N
• SMILES： CC(C)(C1C2C(N=CC=1)=CC=CC=2)C(=O)C(C)C

Computed Properties

• Exact Mass: 241.14677

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Melting Point: 47-49 °C
• Boiling Point: 368.4±17.0 °C(Predicted)
• PSA: 29.96
• pka: 5.25±0.13(Predicted)